3-cyclopropyl-1-propyl-1H-pyrazole
Overview
Description
“3-cyclopropyl-1-propyl-1H-pyrazole” is a chemical compound with the molecular formula C9H14N2 . It has a molecular weight of 150.22 . The IUPAC name for this compound is 3-cyclopropyl-1-propyl-1H-pyrazole .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “3-cyclopropyl-1-propyl-1H-pyrazole”, can be achieved through various methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride .
Molecular Structure Analysis
The molecular structure of “3-cyclopropyl-1-propyl-1H-pyrazole” consists of a pyrazole ring attached to a cyclopropyl group and a propyl group . The InChI code for this compound is 1S/C9H14N2/c1-2-6-11-7-5-9(10-11)8-3-4-8/h5,7-8H,2-4,6H2,1H3 .
Chemical Reactions Analysis
Pyrazole derivatives, including “3-cyclopropyl-1-propyl-1H-pyrazole”, can undergo various chemical reactions. For instance, they can participate in [3+2] cycloaddition reactions with dialkyl azodicarboxylates . They can also undergo Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones .
Scientific Research Applications
Medicinal Chemistry
Pyrazole derivatives are widely used in medicinal chemistry due to their diverse biological activities. They have been incorporated into drugs with antispasmodic, anti-inflammatory, antibacterial, and analgesic properties .
Drug Discovery
In drug discovery, pyrazoles serve as a core structure for developing new therapeutic agents. Their structural diversity allows for the creation of compounds that can treat diseases like cancer, respiratory diseases, infections, and neurological disorders .
Agrochemistry
Pyrazoles are also significant in agrochemistry. They are used in the synthesis of agrochemicals due to their effectiveness in controlling pests and diseases in crops .
Coordination Chemistry
In coordination chemistry, pyrazoles act as ligands to form complexes with metals. These complexes have various applications, including catalysis and materials science .
Organometallic Chemistry
Pyrazole derivatives play a role in organometallic chemistry where they are used to create compounds that have applications in organic synthesis and industrial processes .
Environmental Monitoring and Biological Imaging
Pyrazole-derived metal organic frameworks (MOFs) have been reported for use in environmental monitoring and biological imaging. They offer sensitive detection methods for various environmental pollutants and imaging agents .
Future Directions
The future directions of research on “3-cyclopropyl-1-propyl-1H-pyrazole” could involve exploring its potential biological activities and developing more efficient and green synthesis methods . The compound’s structural diversity allows for the modulation of activity by modifying different regions of the molecule, opening up possibilities for structure–activity relationship studies .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-1-propyl-1H-pyrazole involves the reaction of cyclopropylacetylene with propylhydrazine followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Cyclopropylacetylene", "Propylhydrazine" ], "Reaction": [ "Step 1: Cyclopropylacetylene is reacted with propylhydrazine in the presence of a catalyst such as copper(I) iodide to form the intermediate 3-cyclopropyl-1-propylprop-2-yn-1-amine.", "Step 2: The intermediate is then cyclized by heating with a Lewis acid catalyst such as zinc chloride to form 3-cyclopropyl-1-propyl-1H-pyrazole." ] } | |
CAS RN |
1170291-25-4 |
Product Name |
3-cyclopropyl-1-propyl-1H-pyrazole |
Molecular Formula |
C9H14N2 |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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